Cas no 921792-28-1 (5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921792-28-1
• MF: C₁₉H₁₈ClN₃O₅
• MW: 403.816323757172
• CID: 5805223
• PubChem ID: 41753471
• Update Time: 2025-06-11

5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-2-nitro-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• AKOS024632576
• 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• 921792-28-1
• F2261-0030
• 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• Inchi： 1S/C19H18ClN3O5/c1-19(2)10-28-16-9-12(5-7-15(16)22(3)18(19)25)21-17(24)13-8-11(20)4-6-14(13)23(26)27/h4-9H,10H2,1-3H3,(H,21,24)
• InChI Key： YKKXCZXKCWDJIO-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 403.0934984g/mol
• Monoisotopic Mass: 403.0934984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 566.5±50.0 °C(Predicted)
• pka: 10.83±0.40(Predicted)

Additional information on 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Comprehensive Analysis of 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921792-28-1)

The compound 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921792-28-1) is a specialized benzoxazepine derivative with significant potential in pharmaceutical research and development. Its unique molecular structure, featuring a benzoxazepin core and a nitrobenzamide moiety, has garnered attention for its potential applications in drug discovery. Researchers are particularly interested in its role as a modulator of specific biological pathways, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide has surged due to their versatility in addressing unmet medical needs. The compound's CAS No. 921792-28-1 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Its structural complexity and functional groups make it a promising candidate for further exploration in targeted therapies.

The synthesis of 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide involves multi-step organic reactions, including condensation and cyclization processes. The benzoxazepin scaffold is known for its stability and bioactivity, which enhances the compound's potential as a lead molecule. Researchers are investigating its interactions with various enzymes and receptors, aiming to unlock new therapeutic possibilities.

One of the key advantages of this compound is its nitrobenzamide group, which contributes to its electrophilic properties and potential reactivity in biological systems. This feature aligns with current trends in drug design, where researchers focus on compounds with tunable reactivity for selective targeting. The compound's CAS No. 921792-28-1 is often associated with studies on structure-activity relationships (SAR), a hot topic in modern pharmacology.

From an industrial perspective, 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is of interest due to its scalability and potential for optimization. Pharmaceutical companies are exploring its derivatives to improve pharmacokinetic properties, such as bioavailability and metabolic stability. The compound's benzoxazepin core is particularly valued for its ability to mimic natural ligands, making it a valuable tool in drug development.

Environmental and safety considerations are also critical when working with CAS No. 921792-28-1. While the compound is not classified as hazardous, proper handling and disposal protocols are essential to ensure laboratory safety. Researchers emphasize the importance of green chemistry principles in its synthesis, aligning with global sustainability goals.

In conclusion, 5-chloro-2-nitro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide represents a fascinating area of research with broad implications for drug discovery. Its CAS No. 921792-28-1 serves as a gateway to deeper scientific inquiry, and its structural features continue to inspire innovation in medicinal chemistry. As the field evolves, this compound is likely to remain a focal point for researchers seeking to develop next-generation therapeutics.